2-Phenyl-2-[(2-thienylcarbonyl)amino]ethyl 2-thiophenecarboxylate

• IUPAC Name: [2-phenyl-2-(thiophene-2-carbonylamino)ethyl] thiophene-2-carboxylate
• InChI: InChI=1S/C18H15NO3S2/c20-17(15-8-4-10-23-15)19-14(13-6-2-1-3-7-13)12-22-18(21)16-9-5-11-24-16/h1-11,14H,12H2,(H,19,20)
• InChI Key: FMIVZCFJSVLKPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(COC(=O)C2=CC=CS2)NC(=O)C3=CC=CS3
• Molecular Formula: C18H15NO3S2
• Molecular Weight: 357.5 g/mol

Description

“2-Phenyl-2-[(2-thienylcarbonyl)amino]ethyl 2-thiophenecarboxylate” is a chemical compound with the molecular formula C18H15NO3S2. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of “this compound” is based on its molecular formula C18H15NO3S2. For a detailed molecular structure, it’s recommended to use specialized software or databases that provide 3D molecular structures.

Scientific Research Applications

Chemical Reactivity and Derivatives Formation

2-Phenyl-2-[(2-thienylcarbonyl)amino]ethyl 2-thiophenecarboxylate and its derivatives exhibit interesting chemical reactivities, useful in the synthesis of various compounds. For example, the reaction with benzenediazonium chloride leads to phenyl hydrazone derivatives. Such chemical transformations enable the creation of diverse heterocyclic compounds, which often possess antimicrobial activities (Mohareb, Al-Omran, & Ho, 2002).

Antimicrobial Properties

The thiophene derivatives, including those related to this compound, have been extensively studied for their antimicrobial properties. Highly substituted thiophene derivatives are found in numerous biologically active compounds and show significant antimicrobial, antifungal, and other biological activities (Prasad et al., 2017).

Synthesis of Heterocyclic Compounds

These compounds are integral in synthesizing various heterocyclic compounds. For instance, thienylthioureas derived from similar compounds are cyclized to form thieno[2,3-d]pyrimidin-4-one-2-thiones, which have been evaluated for their analgesic and anti-inflammatory activities (Cannito et al., 1990).

Antibacterial and Antifungal Activities

Novel thiophene-containing compounds synthesized from reactions involving similar thiophene derivatives exhibit promising antibacterial and antifungal properties. This highlights their potential in developing new antimicrobial agents (Mabkhot et al., 2017).

Optoelectronic Applications

Thiophene dyes synthesized from related compounds have been studied for their potential in optoelectronic devices. These compounds demonstrate significant nonlinear optical limiting, making them suitable for applications in photonic and optoelectronic devices to protect human eyes and optical sensors (Anandan et al., 2018).